4-[4-(2-chloro-4-fluorobenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: (2-chloro-4-fluorophenyl)-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21ClFN5O/c20-16-13-14(21)3-4-15(16)18(27)25-11-9-24(10-12-25)17-5-6-22-19(23-17)26-7-1-2-8-26/h3-6,13H,1-2,7-12H2
• InChI Key: ZCXCQKWJMOSHSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)C(=O)C4=C(C=C(C=C4)F)Cl
• Molecular Formula: C19H21ClFN5O
• Molecular Weight: 389.9 g/mol

Description

Synthesis Analysis

Synthesis of related compounds often involves multi-step chemical reactions, incorporating electrophilic fluorination, palladium catalysis, and various other synthetic strategies. For example, the synthesis of fluorophenyl piperazinyl methyl pyrrolopyridine, a compound with similar structural features, was achieved through a four-step approach, indicating the complexity and the meticulous nature required in synthesizing such molecules (Eskola et al., 2002).

Molecular Structure Analysis

Molecular structure determination, often achieved through X-ray crystallography, reveals critical insights into the compound's geometry, bond lengths, angles, and overall molecular conformation. Studies on compounds like 1-(p-fluorophenylmethyl)-2-(4-methyl-1-piperazinyl)-1H-benzimidazole hydrogen fumarate have detailed crystal and molecular structures, providing a precedent for understanding the structural intricacies of similar compounds (Özbey et al., 1998).

Chemical Reactions and Properties

Chemical reactions and properties of such compounds involve interactions with various reagents and conditions to either modify the molecule or understand its reactivity. For instance, fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines demonstrate specific reactivities and product formations under certain conditions, reflecting on the chemical versatility of related compounds (Eleev et al., 2015).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity are crucial for understanding the behavior of compounds under different conditions. While specific data on our compound of interest is scarce, related research on compounds like tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate offers insights into crystallinity, solubility, and other physical characteristics, which are essential for application development (Sanjeevarayappa et al., 2015).

Chemical Properties Analysis

The chemical properties, including reactivity with other chemical entities, stability under various conditions, and potential for modifications, are fundamental for the application of any compound. Studies, such as those on bis(benzofuran-enaminone) hybrids, reveal the compound's ability to undergo specific reactions, indicating the versatility and potential utility of similar molecules (Mekky et al., 2021).